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The table below summarizes the key pharmacokinetic parameters for rebastinib found in one preclinical

study [1].

Parameter Value (Mice) Value (Rats) Administration Details

Oral Bioavailability ~100% ~100% -

Half-life (T₁/₂) 4.2 hours 7.4 hours -

Clearance (CL) 1.6 L/h/kg 0.8 L/h/kg -

Volume of Distribution (Vd) 9.7 L/kg 8.8 L/kg -

Cmax (50 mg/kg) 1534 ng/mL 1958 ng/mL Single oral dose

AUC(0-24) (50 mg/kg) 7592 ng*h/mL 15625 ng*h/mL Single oral dose

Experimental Protocols from Key Studies

Here are the methodologies from studies that used rebastinib in mouse models, which imply its use but do

not always explicitly detail its pharmacokinetics.

Efficacy and Safety Study [1]
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Dosing: Rebastinib was suspended in 0.5% methylcellulose and administered orally to mice at

various doses (e.g., 25, 50, 75 mg/kg) to establish efficacy and toxicity profiles.
Sample Collection: Blood samples were collected at various time points post-administration.

Bioanalysis: Plasma concentrations of rebastinib were determined using Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS). Pharmacokinetic parameters

were calculated using non-compartmental methods.

Syngeneic Ovarian Cancer Model [2]

Dosing Route: Administered via medicated diet.
Formulation: Rebastinib was incorporated into standard rodent chow at a concentration of 10
mg/kg of diet.

Dosing Schedule: Mice consumed the medicated diet ad libitum for the study's duration. This
method provides continuous drug exposure, differing from intermittent bolus dosing.

Metastatic Mammary Carcinoma Model [3]

Dosing Route: Administered orally.
Formulation: The specific vehicle was not detailed in the available excerpt.

Dosing Schedule: Given twice daily.
Purpose: This study focused on the drug's effects on the tumor microenvironment and its

efficacy in reducing metastasis, rather than on detailed pharmacokinetic analysis.

Rebastinib Mechanism of Action and Experimental
Workflow

Based on the search results, the following diagram illustrates rebastinib's primary mechanism and a general

in vivo experimentation workflow [3].
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Rebastinib inhibits the Tie2 receptor, blocking its pro-tumor effects on endothelial cells and macrophages

[2] [3].
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A generalized workflow for in vivo efficacy and pharmacokinetic studies of rebastinib in mouse models [2]

[1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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